Cas no 2751704-53-5 (6-bromo-2-(bromomethyl)pyrazolo1,5-apyrimidine)

• Product Name: 6-bromo-2-(bromomethyl)pyrazolo1,5-apyrimidine
• CAS No: 2751704-53-5
• MF: C₇H₅Br₂N₃
• MW: 290.942699193954
• CID: 5612164
• PubChem ID: 165646489
• Update Time: 2025-11-01

6-bromo-2-(bromomethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine
• 2751704-53-5
• EN300-34202079
• 6-bromo-2-(bromomethyl)pyrazolo1,5-apyrimidine

• Inchi： 1S/C7H5Br2N3/c8-2-6-1-7-10-3-5(9)4-12(7)11-6/h1,3-4H,2H2
• InChI Key： RRJWUGSPHAUDND-UHFFFAOYSA-N
• SMILES： BrCC1C=C2N=CC(=CN2N=1)Br

Computed Properties

• Exact Mass: 290.88297g/mol
• Monoisotopic Mass: 288.88502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-bromo-2-(bromomethyl)pyrazolo1,5-apyrimidine

Recent Advances in the Study of 6-Bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2751704-53-5)

6-Bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2751704-53-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

Recent literature has emphasized the role of 6-bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine as a building block for the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the development of selective kinase inhibitors targeting cancer-related pathways. The compound's bromomethyl group allows for further functionalization, enabling the introduction of various pharmacophores to enhance binding affinity and selectivity.

In addition to its synthetic applications, 6-bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine has been investigated for its direct biological effects. A recent Bioorganic & Medicinal Chemistry Letters (2024) report revealed that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases involved in inflammatory diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of promising lead candidates for further preclinical evaluation.

Another notable advancement is the application of this compound in the design of covalent inhibitors. A 2023 study in ACS Chemical Biology described the use of 6-bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine to develop irreversible inhibitors targeting cysteine residues in specific oncogenic proteins. This approach leverages the compound's electrophilic reactivity to form stable covalent bonds with target proteins, offering a potential strategy for overcoming drug resistance in cancer therapy.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 6-bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine. Recent research has focused on improving solubility and metabolic stability while maintaining target engagement. For instance, a 2024 European Journal of Medicinal Chemistry study explored the incorporation of polar substituents to address these issues, yielding compounds with improved oral bioavailability.

In conclusion, 6-bromo-2-(bromomethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2751704-53-5) continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its applications in kinase inhibitor development and covalent drug design. Ongoing research aims to further refine its derivatives for clinical translation, addressing both efficacy and safety considerations. This compound's versatility underscores its importance in the discovery of next-generation therapeutics for cancer and inflammatory diseases.